Cas no 2228955-61-9 (1-(4-methoxypyridin-2-yl)cyclobutylmethanol)

• Product Name: 1-(4-methoxypyridin-2-yl)cyclobutylmethanol
• CAS No: 2228955-61-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6009867
• PubChem ID: 165624618
• Update Time: 2025-06-12

1-(4-methoxypyridin-2-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxypyridin-2-yl)cyclobutylmethanol
• 2228955-61-9
• [1-(4-methoxypyridin-2-yl)cyclobutyl]methanol
• EN300-1780682

• Inchi： 1S/C11H15NO2/c1-14-9-3-6-12-10(7-9)11(8-13)4-2-5-11/h3,6-7,13H,2,4-5,8H2,1H3
• InChI Key： DEIVFZDXRCMARO-UHFFFAOYSA-N
• SMILES： OCC1(C2C=C(C=CN=2)OC)CCC1

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(4-methoxypyridin-2-yl)cyclobutylmethanol

Comprehensive Overview of 1-(4-methoxypyridin-2-yl)cyclobutylmethanol (CAS No. 2228955-61-9): Properties, Applications, and Industry Insights

1-(4-methoxypyridin-2-yl)cyclobutylmethanol (CAS No. 2228955-61-9) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a methoxypyridine moiety with a cyclobutylmethanol group, offering versatile reactivity for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for kinase inhibitors and other bioactive molecules, aligning with current trends in targeted therapy development.

Recent literature highlights the compound's role in medicinal chemistry optimization, where its balanced lipophilicity and hydrogen-bonding capacity make it valuable for improving drug-like properties. The 4-methoxypyridine segment contributes to metabolic stability, while the cyclobutyl ring introduces conformational constraints beneficial for selectivity. These attributes address growing industry demands for fragment-based drug design (FBDD) and three-dimensional scaffolds in small molecule development.

Synthetic approaches to 1-(4-methoxypyridin-2-yl)cyclobutylmethanol typically involve palladium-catalyzed cross-coupling reactions between halopyridine derivatives and cyclobutane-containing intermediates. Advanced purification techniques like preparative HPLC ensure high purity (>98%) for research applications. Analytical characterization via LC-MS and NMR spectroscopy confirms structural integrity, with particular attention to the stereochemistry of the cyclobutyl moiety when chiral centers are present.

The compound's physicochemical properties—including calculated logP values of 1.2-1.8 and aqueous solubility >50 mg/mL at physiological pH—make it suitable for biological screening. These characteristics respond to frequent search queries about "drug-like small molecules" and "bioavailability-enhancing fragments" in pharmaceutical databases. Researchers often combine these property filters with "pyridine derivatives" or "strained ring systems" when screening compound libraries.

Emerging applications extend beyond pharmaceuticals into catalysis and functional materials. The electron-rich methoxypyridine group can coordinate to transition metals, making 2228955-61-9 a potential ligand in asymmetric synthesis. Material scientists are investigating its incorporation into metal-organic frameworks (MOFs) for gas storage applications, capitalizing on the rigid cyclobutyl spacer's ability to create porous architectures.

Safety assessments indicate that 1-(4-methoxypyridin-2-yl)cyclobutylmethanol requires standard laboratory precautions, with no significant acute toxicity reported in preliminary studies. Proper handling of organic solvents during synthesis remains essential, reflecting broader industry concerns about green chemistry practices. These safety profiles align with frequent searches for "benign by design" compounds and sustainable synthetic routes.

Commercial availability of CAS 2228955-61-9 has increased through specialty chemical suppliers, with pricing structures reflecting the multi-step synthesis required. The compound's structure-activity relationship (SAR) potential makes it a valuable research chemical for academic and industrial labs exploring heterocyclic chemistry. Current patent landscapes suggest growing interest in its derivatives for central nervous system (CNS) targets and anti-inflammatory applications.

Future research directions may explore the compound's photophysical properties given the conjugated pyridine-methoxy system, potentially enabling applications in organic electronics. The scientific community continues to investigate its metabolic stability and enzymatic interactions, addressing common questions about "privileged structures" in medicinal chemistry. These investigations contribute valuable data to cheminformatics databases and AI-driven drug discovery platforms.